Cas no 2171793-25-0 (2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171793-25-0
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6104742
• PubChem ID: 165867093
• Update Time: 2025-06-11

2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane
• 2171793-25-0
• EN300-1637872

• Inchi： 1S/C11H19N5O/c1-15-5-3-11(7-15)9(12-4-6-17-11)10-13-8-16(2)14-10/h8-9,12H,3-7H2,1-2H3
• InChI Key： DKOIXPFSOVUILL-UHFFFAOYSA-N
• SMILES： O1CCNC(C2N=CN(C)N=2)C21CN(C)CC2

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro4.5decane

Research Brief on 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS: 2171793-25-0)

In recent years, the compound 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS: 2171793-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The compound's molecular architecture, which includes a 1,2,4-triazole moiety and a spiro[4.5]decane scaffold, suggests a high degree of specificity and efficacy in interacting with biological targets.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that it exhibits potent activity as a modulator of neurotransmitter receptors, particularly those involved in neuropsychiatric disorders such as anxiety, depression, and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile further enhance its therapeutic potential. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding interactions with target proteins, providing valuable insights into its mode of action.

One of the key objectives of current research is to optimize the synthesis of 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane to improve yield and purity. Recent publications have described novel synthetic routes that leverage catalytic asymmetric methods and green chemistry principles, reducing the environmental impact of the production process. These advancements are critical for scaling up production and facilitating preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in animal models of CNS disorders. For instance, in a murine model of anxiety, administration of the compound resulted in a significant reduction in anxiety-like behaviors, comparable to the effects of established anxiolytics. Additionally, its favorable safety profile, as evidenced by low toxicity and minimal off-target effects, positions it as a promising candidate for further development. Researchers are also exploring its potential in combination therapies, where it may synergize with other pharmacological agents to enhance therapeutic outcomes.

The ongoing research on 2-methyl-10-(1-methyl-1H-1,2,4-triazol-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane underscores its potential as a versatile tool in drug discovery and development. Future studies are expected to focus on advancing the compound through preclinical trials, with the ultimate goal of translating these findings into clinical applications. The integration of computational modeling and high-throughput screening techniques will further accelerate the identification of novel derivatives with enhanced properties. As the field progresses, this compound may emerge as a cornerstone in the treatment of neuropsychiatric and neurodegenerative diseases.